4-((2,4-Dioxo-5-(p-tolylamino)thiazolidin-3-yl)methyl)benzoic acid

• IUPAC Name: 4-[[5-(4-methylanilino)-2,4-dioxo-1,3-thiazolidin-3-yl]methyl]benzoic acid
• InChI: InChI=1S/C18H16N2O4S/c1-11-2-8-14(9-3-11)19-15-16(21)20(18(24)25-15)10-12-4-6-13(7-5-12)17(22)23/h2-9,15,19H,10H2,1H3,(H,22,23)
• InChI Key: YEUSDYQLFQOGIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2C(=O)N(C(=O)S2)CC3=CC=C(C=C3)C(=O)O
• Molecular Formula: C18H16N2O4S
• Molecular Weight: 356.4 g/mol

Description

This compound is a product for proteomics research. It is also known as (Z)-4-((2,4-dioxothiazolidin-5-ylidene)methyl)benzoic acid.

Molecular Structure Analysis

The molecular formula of this compound is C10H8N2O4S. The structure includes a thiazolidin-2,4-dione moiety, which plays a central role in the biological functioning of several essential molecules.

Physical And Chemical Properties Analysis

The compound is solid in form. Its molecular weight is 252.25.

Mechanism of Action

Thiazolidin-2,4-dione (TZD) analogues exhibit their hypoglycemic activity by improving insulin resistance through PPAR-γ receptor activation, their antimicrobial action by inhibiting cytoplasmic Mur ligases, and their antioxidant action by scavenging reactive oxygen species (ROS).

Safety and Hazards

The compound is classified under GHS07 and has a warning signal word. It has hazard statement H319 and precautionary statements P305 + P351 + P338. It is classified as Eye Irritant 2.

Future Directions

While specific future directions for this compound are not mentioned in the available resources, thiazolidin-2,4-dione derivatives continue to generate interest due to their wide range of biological activities and potential therapeutic applications.